Cas no 2229210-33-5 (tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate
• CAS No: 2229210-33-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5894455
• PubChem ID: 165686201
• Update Time: 2025-06-13

tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate
• 2229210-33-5
• tert-butyl N-{1-[3-(aminomethyl)-2,2-dimethylcyclopropyl]cyclobutyl}carbamate
• EN300-1888792

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-15(7-6-8-15)11-10(9-16)14(11,4)5/h10-11H,6-9,16H2,1-5H3,(H,17,18)
• InChI Key： FHPHQVCDVJOPLI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate

Comprehensive Overview of tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate (CAS No. 2229210-33-5)

The compound tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate (CAS No. 2229210-33-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylcyclobutyl core and a tert-butyl carbamate protecting group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug stability.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate has surged, driven by advancements in small-molecule therapeutics and peptide-based drugs. This compound's aminomethyl functionality allows for further derivatization, enabling the creation of targeted therapies for diseases such as cancer, neurodegenerative disorders, and infectious diseases. Its 2,2-dimethylcyclopropyl moiety also contributes to metabolic stability, a critical factor in drug design.

The synthesis of CAS No. 2229210-33-5 involves multi-step organic reactions, including cyclobutane ring formation and carbamate protection. These processes are optimized for high yield and purity, ensuring the compound meets stringent standards for research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, addressing the growing emphasis on quality control in chemical manufacturing.

From an SEO perspective, users frequently search for terms like "tert-butyl carbamate derivatives", "cyclopropylcyclobutyl synthesis", and "CAS 2229210-33-5 applications". These queries reflect the compound's relevance in medicinal chemistry and process optimization. Additionally, discussions on green chemistry and sustainable synthesis highlight the need for eco-friendly production methods, which align with the compound's potential for scalable and environmentally conscious manufacturing.

In conclusion, tert-butyl N-{1-3-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate represents a versatile and high-value chemical entity. Its applications span drug discovery, material science, and catalysis, making it a focal point for academic and industrial research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation therapeutic and technological innovations.